Octacosanol Octacosanol 1-octacosanol is a white crystalline powder. (NTP, 1992)
Octacosan-1-ol is an ultra-long-chain primary fatty alcohol that is octacosane in which a hydrogen attached to one of the terminal carbons is replaced by a hydroxy group. It has a role as a plant metabolite. It is a fatty alcohol 28:0 and an ultra-long-chain primary fatty alcohol. It derives from a hydride of an octacosane.
1-octacosanol is a straight-chain aliphatic 28-carbon primary fatty alcohol that is used as a nutritional supplement. This high–molecular-weight organic compound is the main component of a natural product wax extracted from plants. 1-octacosanol is reported to possess cholesterol-lowering effects, antiaggregatory properties, cytoprotective use, and ergogenic properties. It has been studied as a potential therapeutic agent for the treatment of Parkinson's disease.
1-Octacosanol is a natural product found in Acanthus ilicifolius, Euphorbia piscatoria, and other organisms with data available.
See also: Saw Palmetto (part of).
Brand Name: Vulcanchem
CAS No.: 557-61-9
VCID: VC21117795
InChI: InChI=1S/C28H58O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h29H,2-28H2,1H3
SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCCO
Molecular Formula: C28H58O
Molecular Weight: 410.8 g/mol

Octacosanol

CAS No.: 557-61-9

Cat. No.: VC21117795

Molecular Formula: C28H58O

Molecular Weight: 410.8 g/mol

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Octacosanol - 557-61-9

Specification

Description 1-octacosanol is a white crystalline powder. (NTP, 1992)
Octacosan-1-ol is an ultra-long-chain primary fatty alcohol that is octacosane in which a hydrogen attached to one of the terminal carbons is replaced by a hydroxy group. It has a role as a plant metabolite. It is a fatty alcohol 28:0 and an ultra-long-chain primary fatty alcohol. It derives from a hydride of an octacosane.
1-octacosanol is a straight-chain aliphatic 28-carbon primary fatty alcohol that is used as a nutritional supplement. This high–molecular-weight organic compound is the main component of a natural product wax extracted from plants. 1-octacosanol is reported to possess cholesterol-lowering effects, antiaggregatory properties, cytoprotective use, and ergogenic properties. It has been studied as a potential therapeutic agent for the treatment of Parkinson's disease.
1-Octacosanol is a natural product found in Acanthus ilicifolius, Euphorbia piscatoria, and other organisms with data available.
See also: Saw Palmetto (part of).
CAS No. 557-61-9
Molecular Formula C28H58O
Molecular Weight 410.8 g/mol
IUPAC Name octacosan-1-ol
Standard InChI InChI=1S/C28H58O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h29H,2-28H2,1H3
Standard InChI Key CNNRPFQICPFDPO-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCCCCCCCCCO
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCCCCCCCO
Boiling Point 392 to 482 °F at 1 mmHg (sublimes) (NTP, 1992)
Melting Point 181.9 °F (NTP, 1992)
83.2 - 83.4 °C

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